Cas no 1021256-75-6 (N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021256-75-6
• MF: C₂₀H₁₇F₂N₃O₂S
• MW: 401.429690122604
• CID: 5979988
• PubChem ID: 42208878
• Update Time: 2025-10-24

N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• N-[4-[3-[(2,6-difluorophenyl)methylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• N-(4-(3-((2,6-difluorobenzyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• SR-01000921709-1
• SR-01000921709
• F5254-0551
• AKOS024503508
• 1021256-75-6

• Inchi： 1S/C20H17F2N3O2S/c1-25(18-15(21)8-5-9-16(18)22)17(26)11-10-14-12-28-20(23-14)24-19(27)13-6-3-2-4-7-13/h2-9,12H,10-11H2,1H3,(H,23,24,27)
• InChI Key： LVLQKDLPFNRTHQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CCC(N(C2=C(F)C=CC=C2F)C)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 401.10095429g/mol
• Monoisotopic Mass: 401.10095429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide

Comprehensive Overview of N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS No. 1021256-75-6)

N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS No. 1021256-75-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of a benzamide moiety and a difluorophenyl group in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in thiazole-based compounds due to their role in modulating enzyme activity and receptor interactions. Researchers are particularly intrigued by the potential of N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders. Its CAS No. 1021256-75-6 serves as a unique identifier, facilitating precise tracking in chemical databases and regulatory submissions.

The compound's molecular structure features a thiazole ring linked to a benzamide group, which is further connected to a difluorophenyl substituent. This arrangement contributes to its stability and bioavailability, key factors in drug design. Studies have highlighted its potential as a kinase inhibitor, a class of compounds widely explored for their ability to regulate cellular signaling pathways. Given the rising demand for targeted therapies, N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide is being investigated for its selectivity and efficacy in preclinical models.

From a synthetic chemistry perspective, the preparation of N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. The use of difluorophenyl precursors enhances the compound's lipophilicity, improving its membrane permeability—a critical attribute for oral drug candidates. Researchers are also exploring its potential in combinatorial chemistry libraries to identify analogs with enhanced pharmacological profiles.

The therapeutic potential of CAS No. 1021256-75-6 extends to its possible applications in neurodegenerative diseases and autoimmune conditions. Recent advancements in high-throughput screening have identified this compound as a hit in assays targeting protein-protein interactions, a hot topic in modern drug discovery. Its benzamide-thiazole scaffold is reminiscent of several FDA-approved drugs, further validating its relevance in medicinal chemistry.

In addition to its pharmaceutical applications, N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide is also studied for its physicochemical properties, such as solubility, melting point, and stability under various conditions. These characteristics are crucial for formulation scientists working on drug delivery systems. The compound's CAS No. 1021256-75-6 is frequently referenced in patent literature, underscoring its commercial and intellectual property significance.

As the demand for personalized medicine grows, compounds like N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide are gaining traction due to their modular structures, which allow for tailored modifications. The integration of AI-driven drug discovery tools has further accelerated the exploration of its derivatives, addressing common search queries such as "thiazole-based kinase inhibitors" and "benzamide derivatives in drug development."

In summary, N-[4-(2-{[(2,6-difluorophenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide (CAS No. 1021256-75-6) represents a versatile and promising compound in contemporary research. Its unique thiazole-benzamide architecture, combined with its potential therapeutic applications, positions it as a subject of ongoing scientific inquiry. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its utility in treating complex diseases.